Cas no 5845-61-4 ((3S,6S)-3,6-dimethylpiperazine-2,5-dione)

(3S,6S)-3,6-dimethylpiperazine-2,5-dione structure

5845-61-4 structure

Product Name:(3S,6S)-3,6-dimethylpiperazine-2,5-dione

CAS No:5845-61-4

Molecular Formula:C₆H₁₀N₂O₂

Molecular Weight:142.1558

MDL:MFCD00190738

CID:371130

PubChem ID:165356

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Properties

Names and Identifiers

- 2,5-Piperazinedione,3,6-dimethyl-, (3S,6S)-
- (3S,6S)-3,6-dimethylpiperazine-2,5-dione
- Cyclo (L-Ala-L-ala)
- Cyclo(-Ala-Ala)
- CYCLO(L-ALA-ALA)
- 3,6-dimethyl-2,5-diketopiperazine
- (3S,6S)-Dimethyl-piperazine-2,5-dione
- Cyclo(L-Ala-L-Ala)
- Cyclic(ala-ala)
- DTXSID10207149
- 5845-61-4
- CS-0198360
- NXP0G10PQ5
- AKOS027340167
- BS-29043
- MFCD00190738
- 2,5-Piperazinedione, 3,6-dimethyl-, (3S-cis)-
- UNII-I07ZA8HQ1E
- AT17298
- SCHEMBL13399686
- Ala-Ala diketopiperazin
- 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6R)-rel-
- cyclo(l-alanyl-l-alanyl)
- CHEMBL4453320
- BDBM50536944
- 2,5-Piperazinedione, 3,6-dimethyl-, cis-(+/-)-
- UNII-NXP0G10PQ5
- 2,5-Piperazinedione, 3,6-dimethyl-, (3S,6S)-
- Cyclo(ala-ala)
- L-cis-3,6-Dimethyl-2,5-piperazinedione
- 72904-45-1
- I07ZA8HQ1E
- Alanine anhydride, cis-(+/-)-
- Cyclo(alanylalanyl)
- ALANINE ANHYDRIDE, CIS-(-)-
- L-ALANINE ANHYDRIDE
- CHEBI:229090
- (3s,6s)-3,6-dimethylpiperazine-2,5-dione
- Cyclo Ala-Ala
- +Expand
- MDL： MFCD00190738
- InChIKey： WWISPHBAYBECQZ-IMJSIDKUSA-N
- Inchi： InChI=1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m0/s1
- SMILES： C[C@H]1C(N[C@H](C(N1)=O)C)=O

Computed Properties

Exact Mass: 142.07400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 142.074
Heavy Atom Count: 10
Complexity: 159
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Tautomer Count: 6
Surface Charge: 0
Topological Polar Surface Area: 58.2A^2

Experimental Properties

LogP: -0.33300
PSA: 58.20000
Boiling Point: 453°Cat760mmHg
Melting Point: No data available
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 227.9°C
Color/Form: Not determined
Solubility: Not determined
Density: 1.081

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EDXI-100mg	CYCLO(-ALA-ALA)	5845-61-4	≥97.0%	100mg	$100.00
A2B Chem LLC	AG70438-100mg	Cyclo(-ala-ala)	5845-61-4	95%	100mg	$58.00	2024-04-19
Aaron	AR00EE5U-25mg	CYCLO(-ALA-ALA)	5845-61-4	97%	25mg	$26.00
abcr	AB312245-1 g	Cyclo(-ala-ala), 95%; .	5845-61-4	95%	1 g	€257.50	2023-07-19
Alichem	A139001718-5g	(3S,6S)-3,6-Dimethylpiperazine-2,5-dione	5845-61-4	97%	5g	$600.00	2023-09-01
Ambeed	A712976-100mg	(3S,6S)-3,6-Dimethylpiperazine-2,5-dione	5845-61-4	97%	100mg	$47.0	2024-08-02
Chemenu	CM361812-1g	(3S,6S)-3,6-dimethylpiperazine-2,5-dione	5845-61-4	95%+	1g	$218	2022-08-31
Crysdot LLC	CD11099954-1g	(3S,6S)-3,6-Dimethylpiperazine-2,5-dione	5845-61-4	97%	1g	$200
eNovation Chemicals LLC	Y1129606-100mg	(3S,6S)-Dimethyl-piperazine-2,5-dione	5845-61-4	97%	100mg	$195	2022-06-09
TRC	C986000-25mg	Cyclo(L-Ala-L-ala)	5845-61-4		25mg	$64.00	2023-05-18

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Synthesis

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Suppliers

Tanzhenbio

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:5845-61-4)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:5845-61-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:5845-61-4)(3S,6S)-3,6-dimethylpiperazine-2,5-dione

Purity:99%

Quantity:1g

Price($):177.0